N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-propyloxalamide

• IUPAC Name: N'-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-N-propyloxamide
• InChI: InChI=1S/C24H29FN4O4/c1-2-9-26-23(30)24(31)27-15-20(17-7-8-21-22(14-17)33-16-32-21)29-12-10-28(11-13-29)19-6-4-3-5-18(19)25/h3-8,14,20H,2,9-13,15-16H2,1H3,(H,26,30)(H,27,31)
• InChI Key: DCLCTQVRRZGKBN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C24H29FN4O4
• Molecular Weight: 456.5 g/mol

Description

N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C24H29FN4O4 and its molecular weight is 456.518. The purity is usually 95%.
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Scientific Research Applications

• Alpha Adrenergic Receptor Blocking Properties : LASSBio-772, a derivative of the compound , has been identified as a potent and selective alpha 1A/1D adrenoceptor antagonist. It shows promise due to its high affinity for alpha 1A and 1D AR subtypes, similar to tamsulosin, a well-known drug in this category. This finding suggests potential therapeutic applications in conditions related to these receptors (Romeiro et al., 2011).

• Antiproliferative and Anti-HIV Activity : Derivatives of the compound showed significant antiproliferative activity against various human tumor-derived cell lines. Particularly, it displayed remarkable effects on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines. However, in the same study, no significant anti-HIV activity was observed (Al-Soud et al., 2010).

• 5-HT1A Receptor Antagonist for Neuropsychiatric Disorders : A cyclohexanecarboxamide derivative of the compound has been identified as a selective, high-affinity antagonist for the 5-HT1A receptor. This suggests its potential use in the in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).

• Antimicrobial Activity : Some derivatives exhibited significant antimicrobial activity. For instance, a compound in this series showed better inhibitory activity against gram-negative bacteria than the standard drug chloramphenicol (Mishra & Chundawat, 2019).

• Potential Anti-Malarial Agents : Certain derivatives with specific structural features showed anti-malarial activity. The study highlights the importance of certain molecular structures in generating this activity (Cunico et al., 2009).

• Antidepressant Properties : Derivatives with dual activity at 5-HT1A serotonin receptors and serotonin transporter were synthesized, suggesting potential as new antidepressant drugs (Martínez et al., 2001).

• Antihypertensive, Antioxidant, and Beta-Adrenolytic Activity : A compound with these combined activities was synthesized, indicating potential therapeutic use in relevant medical conditions (Kurfürst et al., 2004).

• Sigma-2 Receptor/TMEM97 Ligand with Cytotoxic Activity : A novel compound from this series showed affinity for sigma-2 receptors and induced cell death in various cancer cell lines, suggesting its potential in cancer therapy (Liu et al., 2021).